Glochidiol

• Molecular Formula: C30H50O2
• Molecular Weight: 442.7 g/mol
• InChI: InChI=1S/C30H50O2/c1-18(2)19-11-13-27(5)15-16-28(6)20(25(19)27)9-10-22-29(28,7)14-12-21-26(3,4)23(31)17-24(32)30(21,22)8/h19-25,31-32H,1,9-17H2,2-8H3/t19-,20-,21-,22-,23-,24-,25+,27+,28+,29+,30-/m0/s1
• InChIKey: SWEUJTWPRYKNNX-NLRQXZAZSA-N

Glochidiol Procurement Guide: A Lupane-Type Triterpenoid with a Validated Tubulin Inhibition Mechanism for Oncology Research

Glochidiol (CAS: 6610-56-6) is a naturally occurring pentacyclic triterpenoid belonging to the lupane class, isolated primarily from the stem bark and leaves of various species within the Glochidion genus [1]. Chemically, it is identified as lup-20(29)-ene-1β,3α-diol with a molecular formula of C₃₀H₅₀O₂ and a molecular weight of 442.7 g/mol [2]. As a characteristic metabolite of the genus, it is frequently co-isolated with close structural analogs such as glochidonol and glochidone, yet it possesses a unique hydroxylation pattern that underpins a distinct pharmacological profile [3].

Research field Tubulin inhibition and tumor promotion studies

Mechanism context Reported colchicine-site tubulin polymerization inhibition

Selection context Lupane-type triterpenoid with specific 1β,3α-diol configuration

• [1] Tanaka, R., et al. (2004). Potential anti-tumor promoting activity of lupane-type triterpenoids from the stem bark of Glochidion zeylanicum and Phyllanthus flexuosus. Planta Medica, 70(12), 1234-1236. View Source
• [2] Wiley Science Solutions. (n.d.). Glochidiol: Compound with Spectra. SpectraBase Compound ID: LFBrEK8Zst0. View Source
• [3] Linh, N. N., et al. (2024). Glochidion Species: A Review on Phytochemistry and Pharmacology. Natural Product Communications, 19(9). View Source

The Risk of Generic Lupane Substitution: Why Glochidiol's Specific Activity Profile Precludes Simple Interchange

Within the lupane-type triterpenoid family, subtle differences in the position and stereochemistry of hydroxyl groups lead to profound divergences in biological activity, making generic substitution an unreliable strategy. Glochidiol, for example, demonstrates potent tubulin polymerization inhibition at a low micromolar IC50 of 2.76 µM, a key mechanism of action that is not a consistent feature of its close analogs [1]. Data show that even structurally related compounds like glochidone exhibit significantly weaker or different cytotoxic profiles against the same lung cancer cell lines [2]. Furthermore, the specific anti-tumor promoting activity of glochidiol, validated in an in vivo mouse skin carcinogenesis model, is not uniformly observed among its class members, underscoring that a compound's individual stereochemistry directly governs its therapeutic potential and selectivity [3].

Stereochemistry-dependent activity Hydroxyl position and orientation differences among lupane triterpenoids may lead to divergent biological responses, limiting class-level interchange.

Mechanism specificity not conserved Tubulin polymerization inhibition is not a uniform property of Glochidion triterpenoids; close analogs may exhibit different primary targets.

In vivo model response may differ Reported tumor-promotion inhibition and xenograft activity are not shared by all class members, requiring compound-specific validation.

• [1] Chen, H., et al. (2021). Glochidiol, a natural triterpenoid, exerts its anti-cancer effects by targeting the colchicine binding site of tubulin. Investigational New Drugs, 39(2), 578-586. View Source
• [2] MedChemExpress. (n.d.). Glochidone: Anti-cancer Agent. Product Technical Datasheet. View Source
• [3] Tanaka, R., et al. (2004). Potential anti-tumor promoting activity of lupane-type triterpenoids from the stem bark of Glochidion zeylanicum and Phyllanthus flexuosus. Planta Medica, 70(12), 1234-1236. View Source

Glochidiol Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Analysis

Direct Comparison of Anti-Tumor Promoting Potency: Glochidiol vs. Close Analogs in an EBV-EA Assay

In a direct, head-to-head study evaluating the inhibitory effects on Epstein-Barr virus early antigen (EBV-EA) activation, a key in vitro marker for tumor promotion, glochidiol demonstrated superior potency compared to its structural analogs glochidonol, glochidone, and betulin [1].

Anti-tumor promoting potency

Head-to-head

IC50 290 mol ratio/32 pmol TPA
vs glochidonol 300, glochidone and betulin weaker

Reported higher potency in tested set; supports tumor promotion research context.

EBV-EA Raji cell assay, TPA-induced activation.

Evidence Dimension	Inhibition of EBV-EA activation (IC50)
Target Compound Data	IC50 = 290 mol ratio / 32 pmol TPA
Comparator Or Baseline	Glochidonol (IC50 = 300), Glochidone (weaker activity), Betulin (weaker activity)
Quantified Difference	Glochidiol (290) showed a lower IC50 than glochidonol (300) and was noted as being among the strongest of all seven lupane-triterpenoids tested [1].
Conditions	EBV-EA activation assay induced by 12-O-tetradecanoylphorbol 13-acetate (TPA) in Raji cells [1].

Why This Matters

This data provides a clear, quantitative justification for selecting glochidiol over its close analogs for research programs focused on tumor promotion and chemoprevention, where even a 10-unit difference in IC50 in this assay was considered significant.

• [1] Tanaka, R., et al. (2004). Potential anti-tumor promoting activity of lupane-type triterpenoids from the stem bark of Glochidion zeylanicum and Phyllanthus flexuosus. Planta Medica, 70(12), 1234-1236. View Source

Cross-Study Comparison of Antiproliferative Potency: Glochidiol vs. Glochidone in Lung Cancer Cell Lines

A cross-study comparison of reported IC50 values against a panel of lung cancer cell lines reveals that glochidiol is a consistently more potent antiproliferative agent than the structurally related analog glochidone [REFS-1, REFS-2].

Antiproliferative activity

Cross-study comparable

IC50 2.01 µM (HOP-62), 7.69 µM (EPLC-272H)

Reported potency context vs glochidone; higher response in HOP-62.

Glochidiol 2.75x higher potency than glochidone in HOP-62 cells.

Evidence Dimension	Antiproliferative activity (IC50) against lung cancer cell lines
Target Compound Data	IC50 = 2.01 µM (HOP-62), 7.69 µM (EPLC-272H) [1]
Comparator Or Baseline	Glochidone: IC50 = 5.52 µM (HOP-62), 7.84 µM (EPLC-272H) [2]
Quantified Difference	Glochidiol is 2.75x more potent against HOP-62 cells and maintains comparable but slightly superior potency against EPLC-272H cells relative to glochidone [REFS-1, REFS-2].
Conditions	Cell proliferation assays performed on HOP-62 and EPLC-272H non-small cell lung cancer cell lines [REFS-1, REFS-2].

Why This Matters

This cross-study potency advantage demonstrates that glochidiol is not merely a typical class member but a quantitatively more active compound in certain lung cancer contexts, providing a scientific basis for its preferential selection over glochidone for lung oncology research.

• [1] Chen, H., et al. (2021). Glochidiol, a natural triterpenoid, exerts its anti-cancer effects by targeting the colchicine binding site of tubulin. Investigational New Drugs, 39(2), 578-586. View Source
• [2] MedChemExpress. (n.d.). Glochidone: Anti-cancer Agent. Product Technical Datasheet. View Source

Mechanistic Differentiation: Glochidiol's Validated Role as a Tubulin Polymerization Inhibitor

Unlike its class members, glochidiol's primary mechanism of action has been specifically validated as a tubulin polymerization inhibitor targeting the colchicine binding site, a mode of action that is not established for the other primary Glochidion triterpenoids [1].

Tubulin inhibition mechanism

Class-level

IC50 2.76 µM tubulin polymerization inhibition; colchicine binding site

Validated mechanism not confirmed for class analogs; supports target-engagement studies.

In vitro tubulin polymerization assay.

Evidence Dimension	In vitro tubulin polymerization inhibition
Target Compound Data	IC50 = 2.76 µM [1]
Comparator Or Baseline	Glochidonol and Glochidone (mechanism not reported to be tubulin polymerization inhibition)
Quantified Difference	Quantitative IC50 of 2.76 µM for tubulin polymerization is a specific, documented activity for glochidiol. This mechanism is inferred to be absent or not a primary driver for its class analogs based on available literature [REFS-1, REFS-2].
Conditions	In vitro tubulin polymerization assay [1].

Why This Matters

For researchers requiring a chemical probe with a known and potent tubulin-targeting mechanism, glochidiol offers a defined mode of action that is not a reliable feature of other lupane triterpenoids, thereby justifying its selection over less well-characterized alternatives.

• [1] Chen, H., et al. (2021). Glochidiol, a natural triterpenoid, exerts its anti-cancer effects by targeting the colchicine binding site of tubulin. Investigational New Drugs, 39(2), 578-586. View Source

In Vivo Validation of Anti-Tumor Efficacy: Glochidiol's Demonstrated Activity in a Carcinogenesis Model

Glochidiol's anti-tumor potential is supported by positive in vivo data, distinguishing it from many compounds for which only in vitro data exist. It significantly inhibited mouse skin tumor promotion in a two-stage carcinogenesis test and effectively reduced tumor growth in an HCC-44 lung cancer xenograft model [REFS-1, REFS-2].

In vivo anti-tumor activity

Reported

Inhibited mouse skin tumor promotion; reduced HCC-44 xenograft tumor growth

Reported in vivo model response; supports translational study context.

DMBA/TPA skin carcinogenesis model; HCC-44 nude mouse xenograft, 0.2-60 mg/kg/day i.g.

Evidence Dimension	In vivo anti-tumor activity
Target Compound Data	Strong inhibitory effect on mouse skin tumor promotion [1]; Effective inhibition of HCC-44 xenograft tumor growth in nude mice [2].
Comparator Or Baseline	Many in-class triterpenoids lack reported in vivo efficacy data or have shown weaker in vivo effects.
Quantified Difference	Specific quantification from in vivo studies: In the HCC-44 xenograft model, glochidiol (0.2, 60 mg/kg/day; i.g.; 21 days) decreased average tumor weight and relative tumor volume with no obvious cytotoxic effect on major organs [3].
Conditions	In vivo mouse two-stage skin carcinogenesis model using DMBA as initiator and TPA as promoter [1]; In vivo HCC-44 lung cancer xenograft tumor model in nude mice [REFS-2, REFS-3].

Why This Matters

This evidence elevates glochidiol from a merely potent in vitro compound to one with demonstrated in vivo pharmacodynamic activity, a critical factor for researchers advancing compounds toward translational studies and a significant differentiator from analogs lacking such validation.

• [1] Tanaka, R., et al. (2004). Potential anti-tumor promoting activity of lupane-type triterpenoids from the stem bark of Glochidion zeylanicum and Phyllanthus flexuosus. Planta Medica, 70(12), 1234-1236. View Source
• [2] Chen, H., et al. (2021). Glochidiol, a natural triterpenoid, exerts its anti-cancer effects by targeting the colchicine binding site of tubulin. Investigational New Drugs, 39(2), 578-586. View Source
• [3] Network of Cancer Research. (2023). Glochidiol is an Orally Active Tubulin Polymerization Inhibitor for Lung Cancer Research. View Source

Glochidiol: High-Impact Research and Development Application Scenarios Supported by Evidence

Target Validation in Lung Cancer: A Potent Tool for Tubulin-Mediated Cell Death Studies

Use glochidiol as a chemical probe to investigate the role of tubulin polymerization and colchicine-binding site interactions in lung cancer. With robust antiproliferative IC50 values (1.62-7.69 µM) against a panel of lung cancer cell lines, including HCC-44 and NCI-H2087, and a clear tubulin polymerization IC50 of 2.76 µM, glochidiol is an ideal, well-characterized tool for dissecting downstream signaling and apoptotic pathways in vitro [1].

Chemoprevention and Tumor Promotion Studies in Oncology

Incorporate glochidiol into studies focused on the mechanisms of tumor promotion and cancer chemoprevention. Its demonstrated, superior inhibitory activity against EBV-EA activation (IC50 = 290 mol ratio/32 pmol TPA) compared to close analogs like glochidonol provides a strong, quantitative basis for its use as a lead compound in preventing the transition from pre-neoplastic lesions to invasive cancer [2].

In Vivo Proof-of-Concept Studies for Lupane-Based Anticancer Agents

Select glochidiol for in vivo efficacy studies in xenograft models. It is a rare member of the lupane triterpenoid class with validated in vivo anti-tumor activity, including significant inhibition of HCC-44 lung cancer tumor growth in nude mice, and a favorable preliminary safety profile showing no major organ toxicity in these models [REFS-3, REFS-4]. This makes it a superior candidate for translational research over many analogs lacking in vivo validation.

Pharmacophore Modeling for Next-Generation Tubulin Inhibitors

Utilize glochidiol's defined stereochemistry and known interaction with the tubulin colchicine binding site to inform structure-activity relationship (SAR) and pharmacophore modeling studies. The compound's specific 1β,3α-diol configuration is critical for its potency and mechanism, making it a valuable template for designing new synthetic analogs with improved pharmacokinetic or target-selectivity profiles [1].

Application

Selection Property

Validation Focus

Lung cancer tubulin-mediated pathway studies

Tubulin polymerization inhibition assay context

Microtubule destabilization and apoptosis endpoints

Tumor promotion and chemoprevention research

EBV-EA activation inhibition context

Tumor promotion pathway endpoints

In vivo xenograft model response studies

Reported in vivo tumor growth inhibition context

Tumor volume and weight endpoints

SAR and pharmacophore modeling for tubulin inhibitors

Stereochemical-dependent activity profile

Colchicine binding site interaction modeling

• [1] Chen, H., et al. (2021). Glochidiol, a natural triterpenoid, exerts its anti-cancer effects by targeting the colchicine binding site of tubulin. Investigational New Drugs, 39(2), 578-586. View Source
• [2] Tanaka, R., et al. (2004). Potential anti-tumor promoting activity of lupane-type triterpenoids from the stem bark of Glochidion zeylanicum and Phyllanthus flexuosus. Planta Medica, 70(12), 1234-1236. View Source
• [3] Chen, H., et al. (2021). Glochidiol, a natural triterpenoid, exerts its anti-cancer effects by targeting the colchicine binding site of tubulin. Investigational New Drugs, 39(2), 578-586. View Source
• [4] Network of Cancer Research. (2023). Glochidiol is an Orally Active Tubulin Polymerization Inhibitor for Lung Cancer Research. View Source